Cas no 2228324-44-3 (1-amino-2-(6-methylpyridin-2-yl)propan-2-ol)

• Product Name: 1-amino-2-(6-methylpyridin-2-yl)propan-2-ol
• CAS No: 2228324-44-3
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6131994
• PubChem ID: 165638487
• Update Time: 2025-06-13

1-amino-2-(6-methylpyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(6-methylpyridin-2-yl)propan-2-ol
• 2228324-44-3
• EN300-1809149

• Inchi： 1S/C9H14N2O/c1-7-4-3-5-8(11-7)9(2,12)6-10/h3-5,12H,6,10H2,1-2H3
• InChI Key： JOIWVNWNGMCVCN-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC=C(C)N=1)CN

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59.1Ų

Additional information on 1-amino-2-(6-methylpyridin-2-yl)propan-2-ol

Professional Introduction to Compound with CAS No. 2228324-44-3 and Product Name: 1-amino-2-(6-methylpyridin-2-yl)propan-2-ol

The compound identified by the CAS number 2228324-44-3 and the product name 1-amino-2-(6-methylpyridin-2-yl)propan-2-ol represents a significant area of interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular recognition processes. The presence of both an amino group and a pyridine ring substituent makes it a versatile scaffold for further chemical modifications and biological evaluations.

Structurally, 1-amino-2-(6-methylpyridin-2-yl)propan-2-ol consists of a propanol backbone substituted with a 6-methylpyridine moiety at the second carbon position. This arrangement not only contributes to the compound's solubility and stability but also opens up possibilities for interactions with biological targets. The pyridine ring, known for its ability to form hydrogen bonds and coordinate with metal ions, is particularly valuable in designing ligands for enzyme inhibition or receptor binding studies.

In recent years, there has been growing interest in molecules that incorporate both amino and pyridine functionalities due to their dual potential as pharmacophores. The amino group can serve as a nucleophile or participate in ionic interactions, while the pyridine ring can engage in π-stacking or metal coordination events. Such features are highly desirable in the development of small-molecule inhibitors or probes for studying complex biological pathways.

One of the most compelling aspects of 1-amino-2-(6-methylpyridin-2-yl)propan-2-ol is its potential utility in the synthesis of more complex derivatives. Researchers have been exploring various strategies to modify this core structure, including introducing additional functional groups or altering the connectivity of atoms. These modifications can lead to novel compounds with enhanced binding affinities or selectivities for specific biological targets.

Recent studies have highlighted the importance of 1-amino-2-(6-methylpyridin-2-yl)propan-2-ol in developing inhibitors for enzymes involved in metabolic diseases. For instance, modifications to this scaffold have shown promise in targeting kinases and phosphatases, which are key regulators of cellular signaling pathways. By fine-tuning the electronic properties and steric hindrance around these functional groups, researchers aim to achieve high specificity and efficacy in therapeutic applications.

The synthesis of 1-amino-2-(6-methylpyridin-2-yl)propan-2-ol has also been optimized through various synthetic methodologies. Advances in catalytic processes and asymmetric synthesis have enabled more efficient production of this compound, reducing costs and improving yields. These advancements are crucial for large-scale pharmaceutical applications where cost-effectiveness and scalability are paramount.

In addition to its pharmaceutical potential, 1-amino-2-(6-methylpyridin-2-yl)propan-2-ol has found applications in materials science and chemical biology research. Its ability to form stable complexes with metals makes it useful as a ligand in coordination chemistry studies. Furthermore, its structural features allow it to serve as a building block for designing polymers or supramolecular assemblies with specific properties.

The future prospects of 1-amino-2-(6-methylpyridin-2-yl)propan-2-ol are promising, with ongoing research focusing on expanding its utility across multiple domains. As our understanding of biological systems continues to evolve, new opportunities will arise for leveraging this compound's unique properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing its full potential.

In conclusion, 1-amino-2-(6-methylpyridin-2-ylopropanalcohol (CAS No. 2228324443) stands out as a versatile and intriguing molecule with broad applications in pharmaceuticals and beyond. Its structural features, synthetic accessibility, and potential for further derivatization make it a valuable asset in modern chemical research. As new discoveries are made, we can expect this compound to play an increasingly important role in advancing our understanding of biological processes and developing innovative therapeutic strategies.